![molecular formula C17H24N2O2 B267012 3-[(cyclohexylcarbonyl)amino]-N-propylbenzamide](/img/structure/B267012.png)
3-[(cyclohexylcarbonyl)amino]-N-propylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(cyclohexylcarbonyl)amino]-N-propylbenzamide, also known as CPPB, is a compound that has been extensively studied for its potential therapeutic applications. CPPB is an allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various physiological and pathological processes.
Mechanism of Action
3-[(cyclohexylcarbonyl)amino]-N-propylbenzamide acts as an allosteric modulator of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. Activation of mGluR5 leads to the activation of various intracellular signaling pathways, including the phosphoinositide 3-kinase (PI3K)/Akt and extracellular signal-regulated kinase (ERK) pathways. This compound binds to a site on mGluR5 that is distinct from the glutamate binding site and enhances the receptor's response to glutamate, leading to increased activation of downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the survival and growth of neurons. This compound has also been shown to increase the number of dendritic spines, which are structures on neurons that are involved in synaptic transmission. In addition, this compound has been shown to increase the release of dopamine and other neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
3-[(cyclohexylcarbonyl)amino]-N-propylbenzamide has several advantages for lab experiments. It is a highly specific allosteric modulator of mGluR5, which allows for the selective modulation of this receptor without affecting other glutamate receptors. This compound is also relatively stable and can be easily synthesized and purified. However, this compound has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to administer to animals or cells. In addition, this compound has a relatively short half-life in vivo, which can limit its effectiveness in certain experimental paradigms.
Future Directions
There are several future directions for research on 3-[(cyclohexylcarbonyl)amino]-N-propylbenzamide. One direction is to further investigate its potential therapeutic applications in neurological and psychiatric disorders. Another direction is to develop more potent and selective allosteric modulators of mGluR5 that have improved pharmacokinetic properties. In addition, future research could investigate the role of mGluR5 and its allosteric modulators in other physiological and pathological processes, such as pain, inflammation, and cancer. Overall, this compound and its related compounds have the potential to be valuable tools for understanding the role of mGluR5 in health and disease.
Synthesis Methods
The synthesis method of 3-[(cyclohexylcarbonyl)amino]-N-propylbenzamide involves the reaction of 3-aminobenzoic acid with cyclohexanecarbonyl chloride to form 3-(cyclohexylcarbonylamino)benzoic acid. This intermediate is then reacted with propylamine to yield this compound. The purity and yield of this compound can be improved by recrystallization and chromatography techniques.
Scientific Research Applications
3-[(cyclohexylcarbonyl)amino]-N-propylbenzamide has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and traumatic brain injury. This compound has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety disorders. In addition, this compound has been studied for its potential use in drug addiction and schizophrenia.
properties
Molecular Formula |
C17H24N2O2 |
---|---|
Molecular Weight |
288.4 g/mol |
IUPAC Name |
3-(cyclohexanecarbonylamino)-N-propylbenzamide |
InChI |
InChI=1S/C17H24N2O2/c1-2-11-18-16(20)14-9-6-10-15(12-14)19-17(21)13-7-4-3-5-8-13/h6,9-10,12-13H,2-5,7-8,11H2,1H3,(H,18,20)(H,19,21) |
InChI Key |
KWBXUJXJTJPZDZ-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)C2CCCCC2 |
Canonical SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)C2CCCCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.